The dwindling of students’ interest in chemistry which leads to students poor achievement in chemistry calls for an inward investigation on the interactive effects of two influential factors on pedagogy, effective mode of instruction and the teacher quality on students’ interest in chemistry. Thus, this study adopted the quasiexperimental design to investigate interactive effects of guided inquiry and teachers’ years of experience on students’ interest in chemistry. The study was conducted using Senior Secondary School 2 chemistry students in Ogidi Education zone of Anambra state, Nigeria. One research question and one hypothesis guided the study. 310 chemistry students random sampled in twelve public secondary schools and twelve regular teachers were included in the study. Data were collected using validated chemistry interest inventory (CII). The CII had an average reliability index of 0.93 as determined using Cronbach’s alpha reliability coefficient. The hypothesis was tested using the analysis of covariance (ANCOVA). The study revealed significant interactive effects of teachers’ years of experience and guided inquiry on students’ interest in chemistry.

The analysis of iodine content in kelp is mainly focused on determining total iodine content, which lacks a rapid and sensitive analytical method for iodine species corresponding to iodate, iodide, monoiodotyrosine (MIT), and diiodo-tyrosine (DIT). Based on exploring the pretreatment methods of enzymatic hydrolysis of kelp, a rapid determination method of high-performance liquid chromatography and inductively coupled plasma mass spectrometry (HPLC-ICP-MS) for different iodine species existed in kelp samples was established. The pretreatment method is trypsin hydrolysis of kelp samples treated at 50°C for 10 hours, then the extraction solution was obtained by centrifugation, and filtration was proved for the first time. A high-efficiency separation anion-exchange column (Dionex IonPac AS-14) for iodate, iodide, MIT, and DIT with 0.1 mol·L−1(NH4)2CO3 solution at pH = 9 as a mobile phase, a flow rate of 0.8 mL·min−1 for the first 1500 s, and 1.2 mL·min−1 for the last 1800 s was confirmed. The linear ranges of the standard calibrations on four iodine species are 1.0–150 μg·L−1, and the detection limits are 1.62, 1.02, 1.59, and 2.55 μg·L−1, respectively, while the RSD values of four iodine species are all less than 2%. Under the optimized conditions, the proposed method was successfully applied for the speciation analysis of iodine in kelp samples.

Aldose reductase has received extensive research as a key enzyme in the development of long-term problems linked to diabetes mellitus. Overexpression of this enzyme or with exceeded glucose concentration in the blood increases sorbitol on the retina leading to retinopathy, which is the adverse effect of type II diabetes. Approximately 100 million people are suffering from diabetic retinopathy globally. This research is focused on studying the total phenolic content (TPC), total flavonoid content (TFC), antioxidant potential, and aldose reductase inhibiting properties of selected medicinal plants such as Anacyclus pyrethrum, Bergenia ciliata, Rhododendron arboreum, and Swertia chirayita. In addition, ADMET analysis and molecular docking of seven previously identified compounds from the chosen medicinal plants were carried out against human aldose reductase (PDB ID: 4JIR). The ethanol extract of S. chirayita exhibited the highest TPC (4.63 ± 0.16 mg GAE/g) and TFC (0.90 ± 0.06 mg QE/g). Analysis of 2,2-diphenyl-1-picrylhydrazyl (DPPH)-based antioxidant assay showed that IC50 of the ethanolic extract of B. cilata and R. arboreum showed a significant antioxidant activity with IC50 value of 0.05 mg/mL. The percentage inhibition of AR by extract of B. ciliata (94.74 ± 0.01%) was higher than other plant extracts. A molecular docking study showed that morin isolated from B. ciliata showed a good binding interaction with AR. This study showed that the extracts of A. pyrethrum, B. ciliata, and R. arboreum could be potential sources of inhibitors against AR to treat retinopathy.

Substituted pyrazolyl derivatives were synthesized through Suzuki cross coupling of aromatic boronic acid with heterocyclic halide using newly synthesized nano-Pd/chitosan catalyst by the water-mediated green synthesis methodology. The reactivity of the nano-Pd catalyst was highly enhanced by incorporating palladium nanoparticles with a biopolymer chitosan matrix. The synthesized nano-Pd/chitosan catalyst was studied thoroughly for its structure, morphology, and other fundamental aspects such as the size and shape by various techniques including XRD, FESEM, and EDAX analyses. The scope of the catalyst was disclosed by their great stability with remarkable reusability for Suzuki cross-coupling reaction with twelve different boronic acids under the green synthetic methodology.

In this study, polymeric nanocomposites of zeolitic imidazolate frameworks (ZIFs) were synthesized by assembly of a biomimetic polymer-polydopamine (PDA)onto halloysite nanotubes ([email protected]), followed by the in situ growth of zeolitic imidazolate framework-8 (ZIF-8) on the surface of [email protected] The obtained nanocomposites ([email protected]/ZIF-8) prevented agglomeration of ZIFs and increased the number of active sites derived from PDA. The factors influencing heavy metal ions (Pb2+, Cd2+, Cu2+, and Ni2+) adsorption by [email protected]/ZIF-8 were discussed. The Langmuir model was able to well describe the adsorption, and the maximum adsorption capacity of [email protected]/ZIF-8 was calculated to be 285.00 mg/g for Cu2+, 515.00 mg/g for Pb2+, 185 mg/g for Cd2+ and 112.5 mg/g for Ni2+. Thermodynamic parameters confirmed that the adsorption was exothermic and spontaneous. Moreover, [email protected]/ZIF-8 has good regenerability, which is very important in practical applications. The adsorption mechanism study showed that electrostatic attraction, coordination reactions and ion-exchange were the main mechanisms between the adsorbents and heavy metal ions. Hence, [email protected]/ZIF-8 is a promising candidate for removing heavy metal ions from wastewater.

In this work, cellulose-based nanocomposite films having trimetallic (Bi, Fe, and Sn) nanoparticles were prepared by green adaptive methodology using Terminalia arjuna leaf extract as a reducing and stabilizing agent. Then, they were characterized by FTIR and SEM. The color change of microcrystalline cellulose films revealed the formation of the trimetallic (Bi, Fe, Sn) nanoparticles. Characteristics absorption peaks for reducing functional groups indicated the presence and role of the plant material used; moreover, the presence of various bands in FTIR spectra below 1000 cm−1 was indicative of the formation of (Bi, Fe, and Sn) nanocomposites. These synthesized nanomaterials were also tested for their antimicrobial potency against Escherichia coli and Pseudomonas aeruginosa. Positive outcomes designated their potential to be adopted for biomedical applications and in food packaging as an alternative of synthetic plastics to control pollution.

The present study describes an efficient analytical method for analyzing apple pesticide residues. This novel approach employs ultrasound-assisted cleaning (UAC), solid-phase microextraction (SPME), and gas chromatography/mass spectrometry (GC-MS). A fiber coating with carbon nanomaterials (CNMs) was used for the extraction process. The methodology underwent extraction process optimization and analytical method validation. Moreover, its applicability for detecting pesticides in apples was evaluated. The validation showed satisfactory results with linearity coefficients greater than 0.99 (R2 > 0.99) and linear working ranges from 0.5 ng·g−1 to 300.0 ng·g−1. The limits of detection and quantification (LODs and LOQs) ranged from 0.1 ng·g−1 to 0.3 ng·g−1 and from 0.5 ng·g−1 to 0.7 ng·g−1, respectively. The calculated recovery values ranged from 79% to 98%. The precision presented a relative standard deviation (RSD) lower than 14%. The validated method was applied to apple samples acquired from different markets and fruit stands in Belo Horizonte, Minas Gerais, Brazil. Organophosphate pesticides typically used in Brazilian apple production areas were detected in some samples. This study demonstrates the utility of UAC and CNM microextraction as an effective and highly efficient approach for analyzing pesticides in apples.

For the actual storage and serving, a phenomenon of hardening and cracking always occurs in the natural rubber (NR), which sharply reduces the mechanical performance and hinders the further application of NR. Recently, some type of constant-viscosity agent has played a key role to be used for the treatment of NR, especially for the effect of ozone aging resistance. In this study, 2-mercaptobenzothiazole (MBT) was introduced into NR, and the constant viscosity and ozone aging resistance of NR with different contents of MBT were investigated using an accelerated storage experiment and an ozone aging experiment, respectively. The results indicated that the addition of MBT could improve the constant viscosity of NR in a certain degree. With the MBT content of 0.15%, NR/MBT-0.15 obtained a best ozone aging resistance and maintained the original high tensile strength. Therefore, it provided a promising route to design and prepare NR with high-quality ozone aging resistance.

Green synthesis and metal oxide composites have attracted much attention from researchers of industry and academia. As a typical application of green synthesis and metal oxide composites, the continuous change of industrial technology and the continuous improvement of the social and economic level, the demand for oil and gas are also increasing. However, the spatial gap between the place of origin and the place of demand for oil and gas resources is large, so the long-distance oil and gas pipeline came into being. However, under the action of time, coupled with the corrosion effect of the soil due to deep burial, some pipelines have serious aging and corrosion phenomena. Therefore, in order to give corresponding guarantees for economic development, we need to conduct in-depth research and analysis of the corrosion of oil and gas long-distance pipelines and give effective solutions. In this paper, the corrosion rate prediction of buried oil and gas pipelines is studied in Changqing gas field. By improving the inertial weights and learning factors of the traditional particle swarm algorithm, the parameters of the generalized regression neural network are optimized and selected, and the corrosion rate prediction model of buried pipelines is finally constructed. Comparative analysis with other swarm intelligence algorithms shows that the improved particle swarm algorithm has stronger convergence ability and higher prediction accuracy than the BP model and SVM model. In addition, based on the detection data collected at the site of the gathering and transportation pipeline in Changqing gas field, this paper uses the extreme value distribution theory and the local corrosion progress formula to establish a prediction model for the residual life of corrosion of buried pipelines. The model established in this paper can effectively determine the risk pipe segment of buried pipeline and provide a decision-making basis for pipeline management departments. The work provides an important application guidance to green synthesis and metal oxide composites.

Panax ginseng is a famous valuable folk herb, the price of which particularly depends on its cultivation age. Since the classical chemical analysis usually needs to destroy the plants which is not suitable for the old wild ginseng due to the huge cost, in the current study, we employed the headspace solid-phase microextraction (HS-SPME) GC-MS methodology which has the advantage of time-saving, nondestructive, and green to analyze the growth age of ginseng (roots) via determining the volatile components of ginseng stem and leaves (GSLs) combined with metabolic profiles way. 100 mg of finely ground GSL samples (3–7 years) were extracted by a 65 μm PDMS-DVB fiber in the headspace and then analyzed within 20 mins. The content assay of total saponins, crude polysaccharides, and total protein was also included. As a result of GC-MS-based profiling, the orthogonal partial least-squares discriminant analysis’ (OPLS-DA) score plots showed excellent classification of four comparison groups (the 3- and 4-, 3-and 5-, 3- and 6-, and 3- and 7-year-old GSL) with 100% discrimination rate, respectively. 263 common differential variables were gained referring to the VIP and values. 32 volatile metabolites were identified and showed good age discrimination capacities with an area under the curve (AUC) value of more than 0.8 by the receiver operating characteristic (ROC) analysis. Remarkably, there was one volatile component of sesquiterpenes, 1-cyclohexene-1-carboxaldehyde, 2, 6, 6-trimethyl-, which showed an excellent prediction with the AUC value of 1.0 among all the four compared groups, which could be the potential biomarker to distinguish all the four compared groups. The total contents of different growth ages of components of ginseng stems and leaves were distinct. The contents of total protein (4.80 ± 0.27%) and crude polysaccharide (24.15 ± 0.89%) in the 4th year of GSLs were the highest among the five cultivation years. The content of total saponins (4.66 ± 0.38%) in the 5th year of GSLs was the highest. These results could provide a novel reference for the GSLs’ harvest and application periods. Moreover, the current study could also supply a promising way to set up a nondestructive, in situ, and green approach to discriminate the growth age of Panax ginseng rapidly without digging the roots out instead of detecting the VOCs of GSLs.